Ethyl 5-methylhex-2-enoate
Overview
Description
Ethyl 5-methylhex-2-enoate is a chemical compound with the CAS Number: 34993-63-0 . It has a molecular weight of 156.22 g/mol . The IUPAC name for this compound is ethyl (2E)-5-methyl-2-hexenoate .
Synthesis Analysis
The synthesis of ethyl 5-methylhex-2-enoate derivatives involves the reaction between 3-methyl-2-buten-1-ol and triethyl orthoacetate, producing ethyl 3,3-dimethyl-4-pentenoate. Further reactions with carbon tetrahalides lead to various adducts, which, upon reaction with a base, afford high yields of the desired products.Molecular Structure Analysis
Spectral, DFT/B3LYP, and molecular docking analyses have been conducted on ethyl 5-methylhex-2-enoate derivatives. These studies include FT-IR, NMR, UV–Vis spectroscopy, and single-crystal X-ray diffraction to identify the compound’s structure. Theoretical calculations further elucidate the molecular structure, revealing insights into its electronic properties and potential interactions with biological targets.Chemical Reactions Analysis
Ethyl 5-methylhex-2-enoate undergoes various chemical reactions, including cyclizations. These reactions have been extensively studied to understand the compound’s reactivity and functional group transformations. These reactions highlight the compound’s ability to participate in complex synthesis pathways, forming diverse organic structures with potential applications in pharmaceuticals and materials science.Physical And Chemical Properties Analysis
Ethyl 5-methylhex-2-enoate is a liquid at room temperature .Scientific Research Applications
Synthesis of Tetrasubstituted Tetrahydropyrans
Ethyl 5-methylhex-2-enoate is used in the synthesis of 2,3,5,6-tetrasubstituted tetrahydropyrans, a process developed from the reaction of aldehydes with ethyl 2-(1-hydroxyalkyl/hydroxy(phenyl)methyl)-5-methylhex-4-enoate. This method, promoted by boron trifluoride etherate, is efficient and operates under mild conditions, yielding good results (Saha, Bhunia, & Saikia, 2012).
Iodocyclisation Studies on Unsaturated α-Hydroxy Esters
Iodocyclisation of ethyl 2-hydroxyhex-5-enoate and related compounds under specific conditions results in the formation of novel tetrahydrofurans and tetrahydropyrans. This study highlights the complex reaction mechanisms and potential applications of ethyl 5-methylhex-2-enoate derivatives in organic synthesis (Macritchie, Peakman, Silcock, & Willis, 1998).
Molecular Docking and Theoretical Analysis
Ethyl 2-(5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)pent-4-enoate, a derivative of ethyl 5-methylhex-2-enoate, was synthesized and characterized through various spectroscopic techniques. Theoretical calculations, including DFT/B3LYP functional, were performed to analyze its structure, molecular properties, and potential as a cancer treatment inhibitor (Sert et al., 2020).
Synthesis of Substituted Dihydropyrans
Ethyl 5-methylhex-2-enoate is also integral in the diastereoselective synthesis of substituted dihydropyrans. The reaction with aldehydes or epoxides, catalyzed by trimethylsilyl trifluoromethanesulfonate, produces these compounds efficiently and with excellent diastereoselectivity (Saha, Ghosh, Sultana, & Saikia, 2012).
Applications in Materials Science
Ethyl 5-methylhex-2-enoate and its derivatives have potential applications in materials science, particularly as metal-organic precursors. These compounds, due to their unique structural and physico-chemical properties, are used in catalysts for ring-opening polymerizations and other applications in materials science (Mishra, Daniele, & Hubert-Pfalzgraf, 2007).
Safety and Hazards
The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The hazard statements include H226, indicating that it is flammable . Precautionary statements include P210, P233, P240, P241, P242, P243, P280, P303+P361+P353, P370+P378, P403+P235, P501 .
properties
IUPAC Name |
ethyl (E)-5-methylhex-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O2/c1-4-11-9(10)7-5-6-8(2)3/h5,7-8H,4,6H2,1-3H3/b7-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBRGZVMBYLXWTE-FNORWQNLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CCC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/CC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-methylhex-2-enoate | |
CAS RN |
2351-89-5 | |
Record name | Ethyl 5-methylhex-2-enoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002351895 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 5-methylhex-2-enoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.352 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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